Cas no 854432-02-3 (4-bromo-3,3-dimethyl-butyric acid ethyl ester)

854432-02-3 structure
Product name:4-bromo-3,3-dimethyl-butyric acid ethyl ester
4-bromo-3,3-dimethyl-butyric acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-3,3-dimethyl-butyric acid ethyl ester
- 4-Brom-3,3-dimethyl-buttersaeure-aethylester;γ-Brom-β.β-dimethyl-buttersaeure-aethylester;
- 854432-02-3
- SCHEMBL20751807
- Ethyl 4-bromo-3,3-dimethylbutanoate
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- Inchi: InChI=1S/C8H15BrO2/c1-4-11-7(10)5-8(2,3)6-9/h4-6H2,1-3H3
- InChI Key: WMXZMFVRCGQPMJ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 222.02600
- Monoisotopic Mass: 222.02554Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 2.36070
4-bromo-3,3-dimethyl-butyric acid ethyl ester Related Literature
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Yanli Ji,Yan Song,Jijun Zou,Wenbo Mi Phys. Chem. Chem. Phys., 2018,20, 6100-6107
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Kristin H. Loomis,Jonathan L. Kirschman,Sushma Bhosle,Ravi V. Bellamkonda,Philip J. Santangelo J. Mater. Chem. B, 2016,4, 1619-1632
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Mihaela Monica Constantin,Elena Codrici,Simona Mihai,Ionela Daniela Popescu,Sorin Mocanu,Iulia Matei,Gabriela Ionita Anal. Methods, 2019,11, 965-972
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Bin Hai,Binqi Wang,Min Yu RSC Adv., 2021,11, 14710-14716
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